Cas no 1195-12-6 ((1R,2R,4R)-Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid)

(1R,2R,4R)-Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid structure
1195-12-6 structure
(1R,2R,4R)-Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
1195-12-6
C8H10O2
138.1638
889471
6542049

(1R,2R,4R)-Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid Properties

Names and Identifiers

    • (1R,2R,4R)-Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
    • 1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid(SALTDATA: FREE)
    • (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid(SALTDATA: FREE)
    • (+/-)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
    • (.+-.)-endo
    • (.+-.)-exo-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
    • (2R)-bicyclo[2.2.1]hept-2-ene-5-endo-carboxylic acid
    • 2-norbornene-6-carboxylic acid
    • 5-norbornene carboxylic acid
    • bicyclo[2.2.1 ]hept-5-ene-2-carboxylic acid
    • +Expand
    • FYGUSUBEMUKACF-DSYKOEDSSA-N
    • InChI=1S/C8H10O2/c9-8(10)7-4-5-1-2-6(7)3-5/h1-2,5-7H,3-4H2,(H,9,10)/t5-,6+,7-/m1/s1
    • C1[C@@H]2C[C@H]([C@H]1C=C2)C(=O)O

Computed Properties

  • 138.068079557g/mol
  • 1
  • 2
  • 1
  • 138.068079557g/mol
  • 10
  • 195
  • 0
  • 3
  • 0
  • 0
  • 0
  • 1
  • 1.2
  • 37.3Ų

Experimental Properties

  • 266.7±19.0 °C at 760 mmHg
  • 0.0±1.1 mmHg at 25°C
  • 120.8±16.2 °C
  • 1.2±0.1 g/cm3

(1R,2R,4R)-Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P000JCK-50mg
Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, (1R,2R,4R)-rel-
1195-12-6 95%
50mg
$99.00
A2B Chem LLC
AA24276-50mg
Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, (1R,2R,4R)-rel-
1195-12-6 95%
50mg
$69.00
Enamine
EN300-755339-0.1g
rac-(1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
1195-12-6 95%
0.1g
$48.0 2024-05-23
Fluorochem
060309-1g
rac-(1R,2R,4R)-Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
1195-12-6 99%
1g
£123.00 2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1331328-5g
Rac-(1r,2r,4r)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, endo
1195-12-6 97%
5g
¥533.00 2024-08-09

(1R,2R,4R)-Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Hydroquinone Solvents: Ethyl acetate ;  60 min, cooled; 12 h, reflux
Reference
Bypassing the lack of reactivity of endo-substituted norbornenes with the catalytic rectification-insertion mechanism
Commarieu, Basile; Claverie, Jerome P., Chemical Science, 2015, 6(4), 2172-2181

(1R,2R,4R)-Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid Preparation Products

(1R,2R,4R)-Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid Related Literature

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